Cas no 1247457-22-2 ([4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine)

• Product Name: [4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine
• CAS No: 1247457-22-2
• MF: C₁₁H₂₀N₄S
• MW: 240.368300437927
• CID: 5274198
• Update Time: 2025-07-02

[4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• {4-[(4-ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine
• [4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine

• Inchi： 1S/C11H20N4S/c1-2-14-3-5-15(6-4-14)8-10-9-16-11(7-12)13-10/h9H,2-8,12H2,1H3
• InChI Key： DKDQWFAFDGASSQ-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC(=C1)CN1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• XLogP3: -0.1
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on [4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine

Comprehensive Overview of [4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine (CAS No. 1247457-22-2)

The compound [4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine (CAS No. 1247457-22-2) is a thiazole-derivative with a unique piperazine substitution, making it a subject of significant interest in medicinal chemistry and drug discovery. Its molecular structure combines a 1,3-thiazole core with an ethylpiperazine side chain, which is often associated with enhanced bioavailability and receptor binding affinity. Researchers are increasingly exploring this compound for its potential applications in central nervous system (CNS) disorders, neuropharmacology, and enzyme inhibition.

One of the key reasons for the growing attention toward [4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine is its structural similarity to known pharmacologically active molecules. The presence of the ethylpiperazine moiety is particularly noteworthy, as this functional group is frequently found in compounds targeting dopamine and serotonin receptors. This has led to speculation about its potential role in addressing conditions such as neurodegenerative diseases and mood disorders, topics that are currently trending in both academic and public health discussions.

In addition to its potential therapeutic applications, CAS No. 1247457-22-2 is also being studied for its chemical properties and stability under various conditions. The compound’s solubility, melting point, and reactivity are critical factors for formulation scientists working on drug delivery systems. Given the increasing demand for precision medicine and targeted therapies, understanding these physicochemical characteristics is essential for optimizing its use in pharmaceutical development.

Another area of interest is the synthetic pathway for [4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine. Researchers are investigating efficient and scalable methods for its production, with a focus on green chemistry principles to minimize environmental impact. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched by professionals in organic chemistry and process optimization.

The compound’s mechanism of action remains an active area of research, with preliminary studies suggesting interactions with G-protein-coupled receptors (GPCRs). Given the prominence of GPCRs in drug discovery, this connection has sparked further inquiries into its potential as a lead compound for new therapeutics. Online searches often include questions like “How does [4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine interact with cellular pathways?” or “What are the latest findings on its biological activity?”—highlighting the public’s curiosity about its functional implications.

From a commercial perspective, CAS No. 1247457-22-2 is gaining traction among suppliers of fine chemicals and research reagents. Its niche application in high-throughput screening and structure-activity relationship (SAR) studies makes it a valuable asset for laboratories focused on hit-to-lead optimization. Companies specializing in custom synthesis are also noting increased requests for this compound, reflecting its rising importance in academic and industrial research.

In summary, [4-[(4-Ethylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]methanamine (CAS No. 1247457-22-2) represents a promising candidate in multiple scientific domains. Its structural features, potential therapeutic benefits, and relevance to contemporary research trends position it as a compound worth watching in the evolving landscape of chemical innovation and biomedical advancement.